N-ethyl-2-(2-oxo-2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-3-yl)acetamide
Overview
Description
The compound “N-ethyl-2-(2-oxo-2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-3-yl)acetamide” is a complex organic molecule that contains several functional groups, including an imidazole ring and a benzimidazole ring . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the imidazole and benzimidazole rings, as well as the amide group. The presence of these functional groups would likely confer specific chemical properties to the molecule .Chemical Reactions Analysis
The chemical reactions involving this compound would likely depend on the specific functional groups present in the molecule. For example, the imidazole ring might undergo reactions typical of aromatic heterocycles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the functional groups present in the molecule. For example, the presence of the imidazole ring might confer basic properties to the molecule .Scientific Research Applications
Design of p53 Mdm2 Antagonists
The benzimidazole-2-one substructure, closely related to the specified compound, has been proposed as a suitable tryptophan mimic for the design of p53 Mdm2 antagonists. A multicomponent reaction route led to the synthesis of novel 2-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)acetamides, demonstrating low μM affinities to Mdm2, highlighting their potential as scaffolds for further optimization towards Mdm2 inhibition (Wang et al., 2013).
Synthesis of 1H-imidazole Derivatives
Research into 1H-imidazole 3-oxides derived from amino acid esters has resulted in the synthesis of new optically active compounds with a substituted acetate group at N(1) as the chiral unit. These compounds could be transformed into various derivatives, including 2,3-dihydro-1H-imidazole-2-thione, demonstrating the versatility of the chemical structure for further chemical transformations (Jasiński et al., 2008).
Antiulcer and Histamine H2-Receptor Antagonists
The compound and its derivatives have been explored for their pharmacological activities, particularly as histamine H2-receptor antagonists with antiulcer properties. Notably, some derivatives exhibited potent antisecretory and cytoprotective activities, indicating their therapeutic potential in ulcer treatment (Katsura et al., 1992).
Biological Activities of Imidazo[1,2-a]benzimidazole Derivatives
Imidazo[1,2-a]benzimidazole derivatives have been synthesized and evaluated for various biological activities, including fungicidal, antimicrobial, and antiarrhythmic effects. These studies underline the potential biomedical applications of compounds within this chemical class (Anisimova et al., 2011).
Antimicrobial and Antioxidant Activities
Further research has led to the synthesis and evaluation of benzo[d]imidazolyl chromeno[2,3-d]pyrimidnones for their antimicrobial and antioxidant activities. This highlights the compound's relevance in developing new therapeutic agents with potential for treating infectious diseases and conditions related to oxidative stress (Ravindernath et al., 2013).
Mechanism of Action
Imidazole-containing Compounds
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is known for its broad range of chemical and biological properties . Imidazole has become an important synthon in the development of new drugs .
Mode of Action
The mode of action of imidazole derivatives can vary widely depending on the specific compound and its targets. Some imidazole derivatives act by inhibiting key enzymes in the target organism, while others may interact with cell membranes or DNA .
Biochemical Pathways
Imidazole derivatives can affect a wide range of biochemical pathways depending on their specific targets .
Pharmacokinetics
Imidazole itself is highly soluble in water and other polar solvents , which can influence its absorption, distribution, metabolism, and excretion (ADME) properties.
Result of Action
Imidazole derivatives can have a wide range of effects depending on their specific targets and mode of action .
Future Directions
properties
IUPAC Name |
N-ethyl-2-(2-oxo-1,3-dihydroimidazo[1,2-a]benzimidazol-1-yl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4O2/c1-2-14-11(18)7-10-12(19)16-13-15-8-5-3-4-6-9(8)17(10)13/h3-6,10H,2,7H2,1H3,(H,14,18)(H,15,16,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWSGQJLZHSJWKR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)CC1C(=O)NC2=NC3=CC=CC=C3N12 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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